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Compound of Interest

Compound Name: BMS-191095 hydrochloride

Cat. No.: B3340025 Get Quote

Technical Support Center: BMS-191095
Hydrochloride
Welcome to the technical support center for BMS-191095 hydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the stability and storage of BMS-191095 hydrochloride solutions, along with

troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for preparing a stock solution of BMS-191095
hydrochloride?

A1: It is recommended to prepare stock solutions of BMS-191095 hydrochloride in dimethyl

sulfoxide (DMSO). The solubility in DMSO is 20 mg/mL.[1] For aqueous buffers, it is advisable

to first dissolve the compound in a minimal amount of DMSO and then dilute it with the

aqueous buffer of choice. Be aware that solubility issues have been reported in aqueous

solutions at concentrations above 6 μM.

Q2: What are the recommended storage conditions for solid BMS-191095 hydrochloride?

A2: For long-term storage of solid BMS-191095 hydrochloride, it is recommended to store the

powder at -20°C for up to 3 years or at 4°C for up to 2 years.[1]
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Q3: How should I store stock solutions of BMS-191095 hydrochloride?

A3: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For long-term

storage, it is recommended to store stock solutions at -80°C for up to 2 years.[2] For shorter-

term storage, -20°C for up to 1 year is also acceptable.[2] Another source suggests storage at

-80°C for 6 months or -20°C for 1 month.[1] To ensure the integrity of your experiments, it is

advisable to follow the more conservative storage durations.

Q4: Is BMS-191095 hydrochloride sensitive to light?

A4: While specific photostability data for BMS-191095 hydrochloride is not readily available, it

is a general best practice in a laboratory setting to protect solutions of organic compounds from

light, especially during long-term storage. This can be achieved by using amber vials or by

wrapping the container in aluminum foil.

Q5: What is the mechanism of action of BMS-191095?

A5: BMS-191095 is a selective activator of mitochondrial ATP-sensitive potassium (mitoKATP)

channels.[2][3][4][5][6][7] The opening of these channels plays a role in cellular protection,

particularly in cardiomyocytes, against ischemic injury.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3340025?utm_src=pdf-body
https://www.medchemexpress.com/BMS-191095.html
https://www.medchemexpress.com/BMS-191095.html
https://www.abmole.com/products/bms-191095-hydrochloride.html
https://www.benchchem.com/product/b3340025?utm_src=pdf-body
https://www.benchchem.com/product/b3340025?utm_src=pdf-body
https://www.medchemexpress.com/BMS-191095.html
https://pubmed.ncbi.nlm.nih.gov/15742810/
https://pubmed.ncbi.nlm.nih.gov/11356945/
https://pubmed.ncbi.nlm.nih.gov/12177690/
https://pubmed.ncbi.nlm.nih.gov/12235243/
https://pubmed.ncbi.nlm.nih.gov/15982523/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3340025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Recommended Solution

Precipitation observed in

aqueous solution

Low aqueous solubility of

BMS-191095 hydrochloride.

- Prepare a higher

concentration stock solution in

DMSO and dilute it further in

the aqueous buffer

immediately before use.-

Consider using a lower final

concentration in your

experiment.- Sonication may

help to redissolve small

amounts of precipitate, but the

solution should be visually

inspected before use.

Inconsistent experimental

results

- Degradation of the compound

due to improper storage.-

Repeated freeze-thaw cycles

of the stock solution.

- Ensure that both solid

compound and stock solutions

are stored at the

recommended temperatures.-

Aliquot stock solutions to

minimize freeze-thaw cycles.-

Prepare fresh dilutions from a

new aliquot for each

experiment.

Loss of compound activity over

time

Potential degradation of the

compound in solution.

- If preparing aqueous

solutions for multi-day

experiments, it is advisable to

conduct a preliminary stability

test under your specific

experimental conditions.- For

critical experiments, prepare

fresh solutions daily.

Storage and Stability Data
Table 1: Recommended Storage Conditions for BMS-191095 Hydrochloride
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Form
Storage

Temperature
Duration Source

Solid (Powder) -20°C 3 years [1]

4°C 2 years [1]

Stock Solution (in

solvent)
-80°C 2 years [2]

-20°C 1 year [2]

-80°C 6 months [1]

-20°C 1 month [1]

Table 2: Solubility of BMS-191095 Hydrochloride

Solvent Concentration Temperature Source

DMSO 20 mg/mL 25°C [1]

Experimental Protocols
Protocol 1: General Procedure for Assessing Solution Stability

This protocol provides a general framework for determining the stability of BMS-191095
hydrochloride in a specific solvent or buffer.

Preparation of Stock Solution: Prepare a stock solution of BMS-191095 hydrochloride in

the desired solvent (e.g., DMSO) at a known concentration.

Preparation of Test Solutions: Dilute the stock solution with the buffer or solvent of interest to

the final experimental concentration.

Time Zero (T=0) Analysis: Immediately analyze an aliquot of the test solution using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC), to determine

the initial concentration and purity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.abmole.com/products/bms-191095-hydrochloride.html
https://www.abmole.com/products/bms-191095-hydrochloride.html
https://www.medchemexpress.com/BMS-191095.html
https://www.medchemexpress.com/BMS-191095.html
https://www.abmole.com/products/bms-191095-hydrochloride.html
https://www.abmole.com/products/bms-191095-hydrochloride.html
https://www.benchchem.com/product/b3340025?utm_src=pdf-body
https://www.abmole.com/products/bms-191095-hydrochloride.html
https://www.benchchem.com/product/b3340025?utm_src=pdf-body
https://www.benchchem.com/product/b3340025?utm_src=pdf-body
https://www.benchchem.com/product/b3340025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3340025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage of Test Solutions: Store the remaining test solutions under the desired conditions

(e.g., room temperature, 4°C, protected from light).

Time Point Analysis: At predetermined time intervals (e.g., 2, 4, 8, 24, 48 hours), withdraw

aliquots of the stored test solutions and analyze them using the same analytical method as in

step 3.

Data Analysis: Compare the concentration and purity of the compound at each time point to

the T=0 sample. A significant decrease in concentration or the appearance of new peaks

may indicate degradation.

Visualizations
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BMS-191095 Mechanism of Action
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Experimental Workflow for Solution Stability Testing

Preparation
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(Dilute in desired buffer)

T=0 Analysis
(e.g., HPLC)

Store at Desired Conditions

Compare to T=0

Analyze at Time Points
(T=x, T=y, T=z)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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